(8S,8Ar)-6-amino-8-(3-ethoxy-4-propoxyphenyl)-2-propyl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile
(8S,8Ar)-6-amino-8-(3-ethoxy-4-propoxyphenyl)-2-propyl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
1212458-75-7
VCID:
VC0459288
InChI:
InChI=1S/C26H31N5O2/c1-4-10-31-11-9-19-20(14-27)25(30)26(16-28,17-29)24(21(19)15-31)18-7-8-22(33-12-5-2)23(13-18)32-6-3/h7-9,13,21,24H,4-6,10-12,15,30H2,1-3H3/t21-,24+/m0/s1
SMILES:
CCCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC(=C(C=C3)OCCC)OCC
Molecular Formula:
C26H31N5O2
Molecular Weight:
445.6g/mol
(8S,8Ar)-6-amino-8-(3-ethoxy-4-propoxyphenyl)-2-propyl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile
CAS No.: 1212458-75-7
Main Products
VCID: VC0459288
Molecular Formula: C26H31N5O2
Molecular Weight: 445.6g/mol
| CAS No. | 1212458-75-7 |
|---|---|
| Product Name | (8S,8Ar)-6-amino-8-(3-ethoxy-4-propoxyphenyl)-2-propyl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
| Molecular Formula | C26H31N5O2 |
| Molecular Weight | 445.6g/mol |
| IUPAC Name | (8S,8aR)-6-amino-8-(3-ethoxy-4-propoxyphenyl)-2-propyl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
| Standard InChI | InChI=1S/C26H31N5O2/c1-4-10-31-11-9-19-20(14-27)25(30)26(16-28,17-29)24(21(19)15-31)18-7-8-22(33-12-5-2)23(13-18)32-6-3/h7-9,13,21,24H,4-6,10-12,15,30H2,1-3H3/t21-,24+/m0/s1 |
| Standard InChIKey | XUODHVFVEHTAMS-XUZZJYLKSA-N |
| Isomeric SMILES | CCCN1CC=C2[C@H](C1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=CC(=C(C=C3)OCCC)OCC |
| SMILES | CCCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC(=C(C=C3)OCCC)OCC |
| Canonical SMILES | CCCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC(=C(C=C3)OCCC)OCC |
| PubChem Compound | 6352044 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume